Cas no 51867-62-0 (2H-1-Benzopyran-3-carbonylchloride, 7-methoxy-2-oxo-)

• Product Name: 2H-1-Benzopyran-3-carbonylchloride, 7-methoxy-2-oxo-
• CAS No: 51867-62-0
• Molecular Formula: C₁₁H₇CLO₄
• Molecular Weight: 238.62400
• CID: 373791
• PubChem ID: 6452520

2H-1-Benzopyran-3-carbonylchloride, 7-methoxy-2-oxo- Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carbonylchloride, 7-methoxy-2-oxo-
• 3-chloroformyl-7-methoxycoumarin
• 7-methoxy-2-oxochromene-3-carbonyl chloride
• 2H-1-Benzopyran-3-carbonyl chloride,7-methoxy-2-oxo
• CFMOC
• SCHEMBL11829416
• 51867-62-0
• DTXSID30199830
• 2H-1-Benzopyran-3-carbonyl chloride, 7-methoxy-2-oxo-

• InChIKey： HCIQQGFQZYVOLX-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H7ClO4/c1-15-7-3-2-6-4-8(10(12)13)11(14)16-9(6)5-7/h2-5H,1H3
• SMILES： COC1=CC2=C(C=C1)C=C(C(=O)O2)C(=O)Cl

Computed Properties

• Exact Mass: 238.00300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 238.003286
• Heavy Atom Count: 16
• Complexity: 350
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 2.18060
• PSA: 56.51000
• Refractive Index: 1.591
• Boiling Point: 407.5°Cat760mmHg
• Flash Point: 182.9°C
• Density: 1.444

2H-1-Benzopyran-3-carbonylchloride, 7-methoxy-2-oxo- Security Information

2H-1-Benzopyran-3-carbonylchloride, 7-methoxy-2-oxo- Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%